Cas no 665004-31-9 ([1,1'-Biphenyl]-2,2'-dicarboxylic acid, 4,4',5,5',6,6'-hexamethoxy-, 2,2'-bis[(6-iodo-1,3-benzodioxol-5-yl)methyl] ester)

[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 4,4',5,5',6,6'-hexamethoxy-, 2,2'-bis[(6-iodo-1,3-benzodioxol-5-yl)methyl] ester structure
665004-31-9 structure
Product Name:[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 4,4',5,5',6,6'-hexamethoxy-, 2,2'-bis[(6-iodo-1,3-benzodioxol-5-yl)methyl] ester
CAS No:665004-31-9
MF:C36H32I2O14
MW:942.439836502075
CID:6641098
Update Time:2024-01-29

[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 4,4',5,5',6,6'-hexamethoxy-, 2,2'-bis[(6-iodo-1,3-benzodioxol-5-yl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-dicarboxylic acid, 4,4',5,5',6,6'-hexamethoxy-, 2,2'-bis[(6-iodo-1,3-benzodioxol-5-yl)methyl] ester
    • Inchi: 1S/C36H32I2O14/c1-41-27-9-19(35(39)47-13-17-7-23-25(11-21(17)37)51-15-49-23)29(33(45-5)31(27)43-3)30-20(10-28(42-2)32(44-4)34(30)46-6)36(40)48-14-18-8-24-26(12-22(18)38)52-16-50-24/h7-12H,13-16H2,1-6H3
    • InChI Key: JKTAJVUMRLYJEO-UHFFFAOYSA-N
    • SMILES: C1(C2=C(OC)C(OC)=C(OC)C=C2C(OCC2=C(I)C=C3OCOC3=C2)=O)=C(OC)C(OC)=C(OC)C=C1C(OCC1=C(I)C=C2OCOC2=C1)=O

Experimental Properties

  • Density: 1.675±0.06 g/cm3(Predicted)
  • Melting Point: 131-133 °C(Solv: dichloromethane (75-09-2); hexane (110-54-3); ethyl ether (60-29-7))
  • Boiling Point: 847.9±65.0 °C(Predicted)
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